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Compound of Interest

Compound Name: Radulone A

Cat. No.: B15583014

Despite the growing interest in natural products for drug discovery, the fungal secondary
metabolite Radulone A remains a molecule with a largely unexplored therapeutic potential.
Currently, publicly available scientific literature primarily focuses on its isolation from the wood-
decomposing fungus Granulobasidium vellereum and its documented antifungal properties.
However, a significant knowledge gap exists regarding its potential anti-inflammatory,
anticancer, and neuroprotective activities, hindering its development for broader clinical
applications.

Radulone A is a sesquiterpenoid, a class of natural products known for a wide range of
biological activities. Initial studies have successfully identified its chemical structure and have
demonstrated its ability to inhibit the spore germination of several fungal species. This
foundational knowledge provides a starting point for more extensive pharmacological
evaluation.

Antifungal Activity of Radulone A

The primary biological activity associated with Radulone A is its antifungal action. Research
has quantified its inhibitory effects on the spore germination of various fungi.
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Fungal Species Inhibitory Concentration
Phlebiopsis gigantea 10 uM

Coniophora puteana 500 pM

Heterobasidion occidentale 100 uM

This data highlights the selective antifungal profile of Radulone A, with pronounced activity

against Phlebiopsis gigantea.

Protocols
Isolation of Radulone A from Granulobasidium
vellereum

While a detailed, standardized protocol is not widely published, the general methodology for
isolating Radulone A involves the cultivation of Granulobasidium vellereum on a suitable
nutrient medium, followed by extraction of the fungal biomass and/or the culture broth with
organic solvents. Subsequent purification is typically achieved through chromatographic
techniques.

A generalized workflow for the isolation process is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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